Cas no 50586-78-2 (Prop-2-en-1-yl carbamodithioate)

• Product Name: Prop-2-en-1-yl carbamodithioate
• CAS No: 50586-78-2
• MF: C₄H₇NS₂
• MW: 133.23507809639
• CID: 2829402
• PubChem ID: 21452025
• Update Time: 2025-04-21

Prop-2-en-1-yl carbamodithioate Chemical and Physical Properties

Names and Identifiers

• 50586-78-2
• Prop-2-en-1-yl carbamodithioate
• AKOS006340720
• DTXCID40564858
• SCHEMBL461758
• allyl dithiocarbamate
• DTXSID20614103

• Inchi： 1S/C4H7NS2/c1-2-3-7-4(5)6/h2H,1,3H2,(H2,5,6)
• InChI Key： FWCGZALMVRQHKW-UHFFFAOYSA-N
• SMILES： S(C(N)=S)CC=C

Computed Properties

• Exact Mass: 133.00199157g/mol
• Monoisotopic Mass: 133.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Dithiocarbamic acids and derivatives Dithiocarbamic acid esters